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Compound of Interest

Compound Name: Ald-CH2-PEG4-Boc
Cat. No.: B15542288
Get Quote
\ J

This technical guide provides an in-depth overview of the spectroscopic data for Ald-CH2-
PEG4-Boc, a heterobifunctional PROTAC linker. The following sections detail the nuclear
magnetic resonance (NMR) and mass spectrometry (MS) data, along with the experimental
protocols utilized for their acquisition. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical biology.

Chemical Structure and Properties

Ald-CH2-PEG4-Boc, with the chemical name tert-butyl (2-(2-(2-(2-(2-
oxoethoxy)ethoxy)ethoxy)ethoxy)ethyl)carbamate, is a valuable building block in the synthesis
of Proteolysis Targeting Chimeras (PROTACS). Its structure incorporates a terminal aldehyde
for conjugation, a tetraethylene glycol (PEG4) spacer to enhance solubility and flexibility, and a
Boc-protected amine for subsequent functionalization.
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Property Value

Chemical Formula C15H2807

Molecular Weight 320.38 g/mol

CAS Number 1415329-20-2

Appearance Colorless to light yellow viscous liquid

Spectroscopic Data

The structural integrity and purity of Ald-CH2-PEG4-Boc are confirmed through *H NMR and
LCMS analysis. The data presented below is consistent with the expected structure of the

molecule.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum provides detailed information about the chemical environment of the

hydrogen atoms within the molecule. The following table summarizes the key chemical shifts

and their assignments.

Chemical Shift (9,

Multiplicity Integration Assignment

ppm)
9.74 S 1H -CHO
4.19 S 2H -OCH2CHO

PEG chain (-
3.75-3.60 m 12H

OCH2CH20-)
3.55 t, J=5.2 Hz 2H -CH2NHBoc
3.32 q,J=5.2 Hz 2H -OCH2CHz2NHBoc
1.44 s 9H Boc (-C(CHs)3)

Mass Spectrometry (MS)
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Liquid Chromatography-Mass Spectrometry (LCMS) confirms the molecular weight of the
compound. The analysis typically shows the formation of adducts, most commonly with sodium
([M+Na]™*).

Parameter Value

lonization Mode Electrospray lonization (ESI), Positive
Calculated m/z for [C15H2807Na]™* 343.17

Observed m/z 343.2

Experimental Protocols

The following are generalized protocols for the acquisition of NMR and LCMS data for
compounds such as Ald-CH2-PEG4-Boc.

'H NMR Spectroscopy Protocol

o Sample Preparation: Approximately 5-10 mg of Ald-CH2-PEG4-Boc is dissolved in 0.5-0.7
mL of a deuterated solvent, typically chloroform-d (CDCIs) or dimethyl sulfoxide-deé (DMSO-
de). The solution is transferred to a 5 mm NMR tube.

e Instrumentation: A 400 MHz or 500 MHz NMR spectrometer is used for data acquisition.
o Data Acquisition Parameters:
o Pulse Program: A standard single-pulse experiment (e.g., 'zg30') is used.

o Number of Scans: 16 to 64 scans are typically acquired to ensure a good signal-to-noise
ratio.

o Relaxation Delay: A relaxation delay of 1-2 seconds is set between scans.
o Spectral Width: A spectral width of approximately 16 ppm is used.

o Temperature: The experiment is conducted at room temperature (298 K).
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Data Processing: The acquired Free Induction Decay (FID) is processed with an exponential
multiplication (line broadening of 0.3 Hz) followed by a Fourier transform. The resulting
spectrum is phase-corrected and baseline-corrected. Chemical shifts are referenced to the
residual solvent peak (e.g., CDCIs at 7.26 ppm).

Liquid Chromatography-Mass Spectrometry (LCMS)
Protocol

Sample Preparation: A stock solution of Ald-CH2-PEG4-Boc is prepared by dissolving 1 mg
of the compound in 1 mL of a suitable solvent such as acetonitrile or methanol. This stock
solution is further diluted to a final concentration of approximately 10-20 pg/mL with the initial
mobile phase.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a
single quadrupole or time-of-flight (TOF) mass spectrometer with an electrospray ionization
(ESI) source is used.

Chromatographic Conditions:

o Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 um particle size) is
commonly used.

o Mobile Phase: A gradient elution is typically employed with Mobile Phase A consisting of
water with 0.1% formic acid and Mobile Phase B consisting of acetonitrile with 0.1% formic
acid.

o Gradient: A typical gradient might run from 5% to 95% B over 5-10 minutes.
o Flow Rate: The flow rate is maintained at 0.2-0.4 mL/min.

o Column Temperature: The column is maintained at a constant temperature, for instance,
40 °C.

Mass Spectrometer Settings:

o lonization Mode: ESI in positive ion mode is selected.
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[e]

Capillary Voltage: Set to approximately 3-4 kV.

o

Gas Flow: Nitrogen is used as the nebulizing and drying gas at typical flow rates of 10-12
L/min.

o

Gas Temperature: The drying gas temperature is set to 300-350 °C.

[¢]

Mass Range: The instrument is set to scan a mass range of m/z 100-1000.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic characterization of
a chemical entity like Ald-CH2-PEG4-Boc.
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Caption: Spectroscopic Analysis Workflow for Ald-CH2-PEG4-Boc.

e To cite this document: BenchChem. [Spectroscopic Characterization of Ald-CH2-PEG4-Boc:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542288/docs#spectroscopic-characterization-of-
ald-ch2-peg4-boc-a-technical-guide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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